Bromidophosphoric acid di(tert-butyl) ester

• Molecular Formula: C8H18BrO3P
• Molecular Weight: 273.10 g/mol
• IUPAC Name: 2-[bromo-[(2-methylpropan-2-yl)oxy]phosphoryl]oxy-2-methylpropane
• InChI: InChI=1S/C8H18BrO3P/c1-7(2,3)11-13(9,10)12-8(4,5)6/h1-6H3
• InChI Key: ZXFPNENMLCAHOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OP(=O)(OC(C)(C)C)Br

Description

Bromidophosphoric acid di(tert-butyl) ester is a useful research compound. Its molecular formula is C8H18BrO3P and its molecular weight is 273.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 500 mL 3-neck flask equipped with dropping funnel and thermometer was charged with carbon tetrabromide (16.58 g, 50 mmol), benzyltriethylammonium chloride (1.14 g, 5.0 mmol) and dichloromethane (50 mL). A 20% w/w NaOH solution (50 mL) was added with vigorous stirring, followed by dropwise addition of a solution of di-tert-butylphosphite (20 g, 100 mmol) in dichloromethane (20 mL), the rate of addition was controlled to keep the temperature of reaction mixture not to exceed to 25° C. After addition of phosphite, the mixture was further stirred at room temperature for 3 h, diluted with dichloromethane (20 mL) and separated. The organic phase was washed with saturated sodium bisulfite, water, brine, dried (Na2SO4), filtered and concentrated at RT. After removing the solvent, the residue was further pumped in vacuo for 1 h to give di-tert-butyl phosphorobromidate as a colorless oil (23.5 g, 86%).